10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol

• CAS RN: 17895-95-3
• Molecular Formula: C14H13NO
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 7-azatricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,11,13-hexaen-2-ol
• InChI: InChI=1S/C14H13NO/c16-14-11-5-2-1-4-10(11)7-8-13-12(14)6-3-9-15-13/h1-6,9,14,16H,7-8H2
• InChI Key: AAKDNSACNDXLSE-UHFFFAOYSA-N
• SMILES: C1CC2=C(C=CC=N2)C(C3=CC=CC=C31)O
• synonyms: 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol

Description

10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol, also known as DHBP, is a cyclic compound that has gained significant attention in the scientific community for its potential therapeutic applications. DHBP belongs to the class of heterocyclic compounds and is synthesized through various methods. The purpose of

Mechanism of Action

The mechanism of action of 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol is not fully understood. However, it has been suggested that 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol exerts its effects through the modulation of various signaling pathways, including the MAPK/ERK pathway and the NF-κB pathway. 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol has also been shown to inhibit the activity of various enzymes, including COX-2 and MMP-9, which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol has been shown to have various biochemical and physiological effects, including anti-inflammatory, immunomodulatory, and anti-cancer effects. 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to increase the production of anti-inflammatory cytokines, such as IL-10. 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol has also been shown to inhibit the proliferation and migration of cancer cells and to induce apoptosis.

Advantages and Limitations for Lab Experiments

10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol has several advantages for lab experiments, including its ease of synthesis and its low toxicity. 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol has also been shown to have good stability and solubility, making it a suitable candidate for drug development. However, 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol has some limitations, including its low bioavailability and its poor pharmacokinetic properties.

Future Directions

There are several future directions for the research on 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol. One direction is the development of 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol-based drugs for the treatment of cancer and autoimmune diseases. Another direction is the investigation of the mechanism of action of 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol and its interaction with various signaling pathways. Furthermore, the development of new synthesis methods for 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol and its derivatives can lead to the discovery of new analogs with improved pharmacokinetic properties and therapeutic potential.
Conclusion:
In conclusion, 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol is a cyclic compound that has gained significant attention in the scientific community for its potential therapeutic applications. 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol can be synthesized through various methods, and it has been studied for its anti-inflammatory, immunomodulatory, and anti-cancer effects. 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol has several advantages for lab experiments, including its ease of synthesis and low toxicity, but it also has some limitations, including its low bioavailability and poor pharmacokinetic properties. There are several future directions for the research on 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol, including the development of 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol-based drugs and the investigation of its mechanism of action.

Synthesis Methods

10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol can be synthesized through various methods, including the Pictet-Spengler cyclization, the Friedländer synthesis, and the Bischler-Napieralski reaction. The most commonly used method for the synthesis of 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol is the Pictet-Spengler cyclization, which involves the reaction of a tryptamine derivative with an aldehyde or ketone in the presence of an acid catalyst. The reaction proceeds through a condensation reaction, followed by cyclization to yield 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol.

Scientific Research Applications

10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol has been studied for its potential therapeutic applications in various fields, including neurology, oncology, and immunology. 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. 10,11-Dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridin-5-ol has also been shown to have anti-inflammatory and immunomodulatory effects, which can be useful in the treatment of autoimmune diseases.